Cas no 497060-45-4 (N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide)

N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide is a specialized organic compound featuring a bromo- and difluoro-substituted phenyl ring coupled with a cyclopropylformamide moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, while the fluorine atoms improve metabolic stability and binding affinity in bioactive molecules. The cyclopropyl group contributes to conformational rigidity, potentially influencing selectivity in target interactions. Its well-defined purity and stability under controlled conditions ensure consistent performance in research and industrial applications. Suitable for use in medicinal chemistry and material science, this compound offers precise functionalization opportunities for advanced molecular design.
N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide structure
497060-45-4 structure
Product Name:N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide
CAS No:497060-45-4
MF:C10H8BrF2NO
MW:276.077428817749
MDL:MFCD02662203
CID:4714683
Update Time:2025-06-11

N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-BROMO-2,4-DIFLUOROPHENYL)CYCLOPROPYLFORMAMIDE
    • N-(2-bromo-4,6-difluorophenyl)cyclopropanecarboxamide
    • N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide
    • MDL: MFCD02662203
    • Inchi: 1S/C10H8BrF2NO/c11-7-3-6(12)4-8(13)9(7)14-10(15)5-1-2-5/h3-5H,1-2H2,(H,14,15)
    • InChI Key: IYWGLRJLTFPQBE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1NC(C1CC1)=O)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Topological Polar Surface Area: 29.1

N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB163468-1 g
N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide
497060-45-4
1g
€211.30 2023-05-08
abcr
AB163468-5 g
N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide
497060-45-4
5g
€377.50 2023-05-08
abcr
AB163468-10 g
N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide
497060-45-4
10g
€482.50 2023-05-08
abcr
AB163468-1g
N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide; .
497060-45-4
1g
€211.30 2024-06-10
abcr
AB163468-5g
N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide; .
497060-45-4
5g
€377.50 2024-06-10
abcr
AB163468-10g
N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide; .
497060-45-4
10g
€482.50 2024-06-10

Additional information on N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide

Recent Advances in the Study of N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide (CAS: 497060-45-4)

N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide (CAS: 497060-45-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide is its role in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block for the development of inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study highlighted the compound's unique structural features, which enable precise modulation of kinase activity, thereby enhancing therapeutic efficacy while minimizing off-target effects.

In addition to its applications in kinase inhibitor development, recent research has also investigated the compound's potential as a scaffold for the design of antimicrobial agents. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide exhibit promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for future antibiotic development.

Another area of interest is the compound's utility in chemical biology probes. A 2023 study in ACS Chemical Biology utilized N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide as a starting material for the synthesis of fluorescent probes designed to visualize protein-protein interactions in live cells. The probes demonstrated high specificity and sensitivity, enabling real-time monitoring of dynamic cellular processes. This application underscores the compound's versatility beyond traditional drug discovery, extending its relevance to fundamental biological research.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies, such as those published in Drug Metabolism and Disposition, have identified issues related to its metabolic stability and bioavailability. Researchers are actively exploring structural modifications to address these limitations, with a focus on enhancing oral absorption and reducing hepatic clearance. These efforts are critical for advancing the compound's transition from preclinical studies to clinical applications.

In conclusion, N-(6-Bromo-2,4-difluorophenyl)cyclopropylformamide (CAS: 497060-45-4) continues to be a valuable tool in chemical biology and medicinal chemistry. Its applications span from kinase inhibitor development to antimicrobial agents and chemical probes, reflecting its broad utility. Ongoing research aims to overcome existing challenges and unlock its full potential in therapeutic and diagnostic applications. As the field progresses, this compound is likely to remain a focal point for innovative research in drug discovery and beyond.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD